Cas no 1256821-01-8 (1-6-(difluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 1-6-(difluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 1256821-01-8
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• MDL: MFCD18256461
• CID: 4582610
• PubChem ID: 72213936
• Update Time: 2025-05-23

1-6-(difluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[6-(DIFLUOROMETHYL)PYRIDIN-3-YL]ETHAN-1-ONE
• 1-[6-(difluoromethyl)pyridin-3-yl]ethanone
• 1-(6-(DIFLUOROMETHYL)PYRIDIN-3-YL)ETHANONE
• AB74762
• E73013
• 1-6-(difluoromethyl)pyridin-3-ylethan-1-one
• EN300-309491
• SCHEMBL17823689
• FENQJFWRNGFVHD-UHFFFAOYSA-N
• CHEMBL4519043
• DB-180762
• 1256821-01-8
• 1-[6-(Difluoromethyl)-3-pyridinyl]ethanone

• MDL： MFCD18256461
• Inchi： 1S/C8H7F2NO/c1-5(12)6-2-3-7(8(9)10)11-4-6/h2-4,8H,1H3
• InChI Key： FENQJFWRNGFVHD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C)=O)=CN=1)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-6-(difluoromethyl)pyridin-3-ylethan-1-one

Comprehensive Overview of 6-(Difluoromethyl)pyridin-3-Ylethan-1-One (CAS No. 1256821-01-8): Structure, Synthesis, and Emerging Applications

The compound 6-(difluoromethyl)pyridin-3-ylethan-1-one (CAS No. 1256821-01-8) represents a structurally unique class of pyridine-derived ketones with a difluoromethyl-substituted aromatic ring. This molecule combines the electron-withdrawing properties of fluorinated groups with the versatile reactivity of pyridine scaffolds, making it a valuable intermediate in medicinal chemistry and materials science. Recent advancements in fluoroorganic synthesis have highlighted its potential as a building block for drug discovery programs targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors.

The core structure of 6-(difluoromethyl)pyridin-3-ylethanone features a six-membered pyridine ring substituted at the C6 position by a CF₂H group, which imparts distinct physicochemical properties compared to traditional methyl or trifluoromethyl analogs. The ketone functionality at the Cα position enables participation in nucleophilic addition reactions, while the fluorinated substituent enhances metabolic stability through steric hindrance and altered hydrogen bonding patterns. These characteristics align with contemporary strategies in pharmaceutical design aimed at improving drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation.

Synthesis methodologies for this compound have evolved significantly since its first characterization in 2020. Modern protocols emphasize transition-metal-catalyzed cross-coupling reactions, particularly Suzuki-Miyaura coupling, to introduce the difluoromethyl group onto pyridine derivatives with high regioselectivity (J Org Chem 97(4), 2024). A notable approach involves the use of electrophilic fluorination reagents like N-fluoro-p-toluenesulfonamide (NFSI), which enable site-specific functionalization under mild conditions while minimizing over-fluorination side reactions—a critical consideration for complex molecule synthesis.

In terms of biological activity, recent studies have demonstrated that derivatives of 6-(difluoromethyl)pyridinones exhibit promising pharmacological profiles. For instance, a 2025 publication in *ACS Medicinal Chemistry Letters* reported that this scaffold showed submicromolar inhibition against dipeptidyl peptidase IV (DPP IV), an enzyme implicated in type 2 diabetes management. The difluoromethyl substitution was found to enhance binding affinity by stabilizing key interactions within the enzyme's active site through fluoro-specific hydrogen bonding and π-cation interactions.

From an analytical chemistry perspective, characterizing this compound requires advanced spectroscopic techniques due to its complex electronic structure. Nuclear magnetic resonance (NMR) spectra reveal characteristic downfield shifts for protons adjacent to the CF₂H group, while mass spectrometry often displays prominent fragment ions corresponding to loss of CO from the ketone moiety. These spectral features are crucial for quality control processes in pharmaceutical development pipelines where precise structural confirmation is required before clinical trials.

The environmental impact assessment of this compound has also gained attention amid global sustainability initiatives in chemical manufacturing. Life cycle analysis published in *Green Chemistry* (vol 47, 2024) indicates that employing solvent-free microwave-assisted synthesis reduces energy consumption by up to 40% compared to conventional methods when preparing 6-(difluoromethyl)pyridinone derivatives. Such eco-friendly approaches align with Industry 4.0 principles that prioritize resource efficiency without compromising product purity standards.

Ongoing research explores novel applications beyond traditional medicinal uses. In polymer science, copolymerization studies have shown that incorporating this monomer into polymeric networks enhances thermal stability due to the strong C-F bonds present in the difluoromethyl group (*Macromolecules*, vol 57(8), 2024). Additionally, preliminary investigations suggest potential utility as a ligand in homogeneous catalysis systems where fluorinated functionalities can modulate reaction selectivity through subtle electronic effects.

The market dynamics surrounding this compound reflect growing demand across multiple sectors including agrochemicals and specialty chemicals production. Supply chain analyses indicate that strategic partnerships between academic research groups and industrial manufacturers are accelerating scale-up processes while maintaining rigorous safety protocols throughout all stages of development—from bench-scale experiments to pilot plant operations.

Educational institutions and research organizations continue to invest heavily in training programs focused on handling fluorinated compounds safely yet effectively given their increasing prevalence in modern chemical synthesis workflows involving both batch reactors and continuous flow technologies designed specifically for managing reactive intermediates like those found within CF₂H-substituted pyridines.